Cas no 428820-82-0 ([3-Methoxycarbonyl-5-[(2-methylpropan-2-yl)oxycarbonylamino]phenyl]boronic acid)

• Product Name: [3-Methoxycarbonyl-5-[(2-methylpropan-2-yl)oxycarbonylamino]phenyl]boronic acid
• CAS No: 428820-82-0
• MF: C₁₃H₁₈BNO₆
• MW: 295.096124172211
• CID: 4672845
• Update Time: 2023-08-14

[3-Methoxycarbonyl-5-[(2-methylpropan-2-yl)oxycarbonylamino]phenyl]boronic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-borono-5-[[(1,1-dimethylethoxy)carbonyl]amino]-, 1-methyl ester
• [3-Methoxycarbonyl-5-[(2-methylpropan-2-yl)oxycarbonylamino]phenyl]boronic acid

• Inchi： 1S/C13H18BNO6/c1-13(2,3)21-12(17)15-10-6-8(11(16)20-4)5-9(7-10)14(18)19/h5-7,18-19H,1-4H3,(H,15,17)
• InChI Key： PLVWSJLJTXOVHI-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(B(O)O)C=C(C(=O)OC)C=1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 381
• Topological Polar Surface Area: 105